Cas no 1804854-13-4 (4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804854-13-4
• MF: C₉H₄ClF₂N₃
• MW: 227.597967147827
• CID: 4808987
• Update Time: 2025-10-22

4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H4ClF2N3/c10-7-3-5(4-14)15-8(9(11)12)6(7)1-2-13/h3,9H,1H2
• InChI Key： KQNBCBHCFWEYCZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=C(C(F)F)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1804854-13-4)

4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1804854-13-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent at the 4-position and a cyano group at the 6-position, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives like 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors. The compound's difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and binding affinity, making it a hot topic in medicinal chemistry discussions.

The synthesis of 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile involves multi-step reactions, including halogenation and cyanation processes. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. With the rise of green chemistry trends, efforts are underway to optimize its production with minimal environmental impact, aligning with global sustainability goals.

Beyond pharmaceuticals, this compound is explored in agrochemical formulations, where its pyridine core contributes to herbicidal and pesticidal activity. The cyano and chloro moieties enhance its reactivity, enabling the development of next-generation crop protection agents. As regulatory scrutiny on pesticide residues intensifies, 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile offers a promising scaffold for safer alternatives.

In the context of AI-driven drug discovery, this compound is frequently referenced in cheminformatics databases due to its structural novelty. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. This aligns with the growing interest in machine learning for molecular design, a trending topic in scientific forums and publications.

Storage and handling of 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile require adherence to standard laboratory protocols to ensure stability. Its shelf life can be extended under inert conditions, making it a reliable reagent for long-term research projects. Suppliers often provide technical data sheets detailing its physicochemical properties, such as solubility and melting point, which are crucial for experimental planning.

In summary, 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1804854-13-4) represents a cutting-edge chemical intermediate with cross-disciplinary relevance. Its applications span pharmaceuticals, agrochemicals, and computational chemistry, reflecting the compound's adaptability to modern scientific challenges. As research progresses, its role in innovative therapeutics and sustainable agriculture is expected to expand further.